Cas no 91245-74-8 (Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-)
91245-74-8 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
CAS No:91245-74-8
MF:C11H15N
MW:161.243502855301
CID:799459
Update Time:2022-07-26
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)-
- 5-Norbornene-2-carbonitrile,2-isopropyl-(7CI)
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- Inchi: 1S/C11H15N/c1-8(2)11(7-12)6-9-3-4-10(11)5-9/h3-4,8-10H,5-6H2,1-2H3
- InChI Key: ZVUKWNXZVPYTIT-UHFFFAOYSA-N
- SMILES: C12CC(C(C(C)C)(C#N)C1)C=C2
Computed Properties
- Exact Mass: 161.12
- Monoisotopic Mass: 161.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8A^2
Bicyclo[2.2.1]hept-5-ene-2-carbonitrile,2-(1-methylethyl)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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